N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-4-fluorobenzamide
Overview
Description
N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-4-fluorobenzamide, commonly known as EF24, is a synthetic compound with potential anti-cancer properties. EF24 belongs to the class of chalcones, which are organic compounds with a flavonoid backbone.
Scientific Research Applications
Organic Electronics and Semiconductors
The thiazolo[5,4-d]thiazole fused (bi)heterocycle, which this compound belongs to, possesses appealing features for applications in organic electronics. Its electron-deficient nature, high oxidative stability, and rigid planar structure enable efficient intermolecular π–π overlap. Researchers have recognized its potential in organic photovoltaics, making it a promising building block for semiconductors used in plastic electronics .
Fluorescent Probes and Sensors
The compound’s unique structure and fluorine substitution make it an interesting candidate for fluorescent probes and sensors. Researchers have explored its potential as a fluorophore, especially when functionalized with specific groups. By tuning its electronic properties, it can be tailored for specific applications, such as detecting biological molecules or monitoring chemical reactions .
Advanced Battery Materials
Given its stability and electronic properties, the compound could play a role in advanced battery materials. While research in this area is still emerging, its potential as an electrode material or as part of redox-active components warrants further investigation.
Mechanism of Action
Target of Action
Compounds with similar structures have been shown to exhibit cytotoxic activity against human cancer cell lines . .
Mode of Action
Similar compounds have shown cytotoxicity, which suggests they may interact with cellular components to inhibit cell growth .
Biochemical Pathways
Without specific studies on this compound, it’s difficult to determine the exact biochemical pathways it affects. Cytotoxic compounds often interfere with dna replication or protein synthesis, leading to cell death .
Result of Action
As mentioned, similar compounds have shown cytotoxic effects, suggesting that they may cause cell death . .
properties
IUPAC Name |
N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-4-fluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F2N2OS/c1-2-20-14-12(18)4-3-5-13(14)22-16(20)19-15(21)10-6-8-11(17)9-7-10/h3-9H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUMFXLGTXBHSLO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC=C(C=C3)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F2N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-N-(3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-4-fluorobenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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